Cas no 1804133-15-0 (4-Chloromethyl-2,5-diamino-1H-benzimidazole)

• Product Name: 4-Chloromethyl-2,5-diamino-1H-benzimidazole
• CAS No: 1804133-15-0
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 4824702
• Update Time: 2025-06-13

4-Chloromethyl-2,5-diamino-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2,5-diamino-1H-benzimidazole

• Inchi： 1S/C8H9ClN4/c9-3-4-5(10)1-2-6-7(4)13-8(11)12-6/h1-2H,3,10H2,(H3,11,12,13)
• InChI Key： VCVMPMWEQGTBJV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC2=C1N=C(N)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 0.8
• Topological Polar Surface Area: 80.7

Additional information on 4-Chloromethyl-2,5-diamino-1H-benzimidazole

Comprehensive Overview of 4-Chloromethyl-2,5-diamino-1H-benzimidazole (CAS No. 1804133-15-0)

4-Chloromethyl-2,5-diamino-1H-benzimidazole (CAS No. 1804133-15-0) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloromethyl and diamino functional groups, serves as a versatile intermediate in the synthesis of heterocyclic compounds. Its molecular structure, C8H9ClN4, offers a robust framework for modifications, making it invaluable in drug discovery and material science applications.

The growing interest in benzimidazole-based compounds stems from their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers are particularly intrigued by the potential of 4-Chloromethyl-2,5-diamino-1H-benzimidazole to act as a precursor for small-molecule inhibitors targeting enzymes like kinases and polymerases. Recent studies highlight its role in developing targeted therapies, aligning with the trend toward personalized medicine and precision oncology.

In the context of green chemistry, the synthesis and application of CAS No. 1804133-15-0 are being optimized to reduce environmental impact. Innovations such as catalyst-free reactions and solvent-free conditions are being explored to enhance the sustainability of its production. This aligns with the global push for eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another hot topic tied to this compound is its potential in bioimaging and diagnostic probes. The diamino moiety allows for conjugation with fluorescent tags, enabling its use in cellular imaging and biomarker detection. Such applications are critical in early disease diagnosis, a focus area in modern healthcare. Searches for "benzimidazole fluorescent probes" and "molecular imaging agents" reflect this demand.

From a commercial perspective, 4-Chloromethyl-2,5-diamino-1H-benzimidazole is listed by suppliers under categories like pharmaceutical intermediates and research chemicals. Its pricing and availability are often queried alongside terms like "bulk synthesis" and "custom modifications," indicating its niche market appeal. Regulatory compliance, such as REACH and GMP standards, is another frequent search criterion for buyers.

In summary, CAS No. 1804133-15-0 represents a multifaceted compound with expanding applications in drug development, sustainable chemistry, and diagnostics. Its relevance to trending topics like precision medicine and green synthesis ensures continued interest from both academia and industry. For researchers, staying updated on its latest uses and synthetic methodologies is essential to leveraging its full potential.